Cas no 1260932-45-3 (N-(2,4-dimethoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1260932-45-3
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 5320209
• Update Time: 2025-05-26

N-(2,4-dimethoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• STL074747
• N-(2,4-dimethoxyphenyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• N-(2,4-dimethoxyphenyl)-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide

• Inchi： 1S/C23H22N4O4/c1-15-6-8-16(9-7-15)22-25-23(31-26-22)19-5-4-12-27(19)14-21(28)24-18-11-10-17(29-2)13-20(18)30-3/h4-13H,14H2,1-3H3,(H,24,28)
• InChI Key： CVPHBEDOYOCTSB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2CC(NC2C=CC(=CC=2OC)OC)=O)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 586
• XLogP3: 3.6
• Topological Polar Surface Area: 91.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(2,4-dimethoxyphenyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

N-(2,4-Dimethoxyphenyl)-2-{2-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-1H-Pyrrol-1-yl}Acetamide: A Comprehensive Overview

N-(2,4-Dimethoxyphenyl)-2-{2-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-1H-Pyrrol-1-yl}Acetamide is a complex organic compound with the CAS number 1260932-45-3. This compound belongs to the class of acetamides and features a unique combination of functional groups and heterocyclic rings that contribute to its diverse chemical properties. The molecule is composed of a 1H-pyrrole ring fused with an oxadiazole moiety, which is further substituted with a 4-methylphenyl group and an acetamide group attached to a 2,4-dimethoxyphenyl moiety.

The structure of this compound is notable for its multiple aromatic rings and heteroatoms, which provide opportunities for various chemical interactions. The presence of the oxadiazole ring introduces potential for hydrogen bonding and π-interactions, while the methoxy groups on the phenyl ring enhance the compound's solubility in polar solvents. These characteristics make it a promising candidate for applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including cancer and neurodegenerative disorders. For instance, investigations into its anti-proliferative effects on cancer cells have shown promising results, suggesting that it may serve as a lead compound for developing new anti-cancer drugs.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The combination of aromatic rings and heteroatoms in its structure makes it a potential candidate for use in organic electronics. Preliminary studies have indicated that it may exhibit semiconducting behavior, which could be exploited in the development of new materials for flexible electronics and optoelectronic devices.

The synthesis of N-(2,4-Dimethoxyphenyl)-2-{2-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-1H-Pyrrol-1-yl}Acetamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling with the pyrrole moiety. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield higher purity products.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its environmental impact and ensure sustainable practices in its production and application.

In conclusion, N-(2,4-Dimethoxyphenyl)-2-{2-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-1H-Pyrrol-1-yl}Acetamide is a versatile compound with potential applications across multiple fields. Its unique chemical structure and promising biological properties make it an interesting subject for further research and development. As scientific advancements continue to unfold, this compound may play a pivotal role in addressing some of the most pressing challenges in medicine and materials science.